Cas no 342416-68-6 (2,5-Piperazinedione,3-(hydroxymethyl)-6-methyl-, (6S)-)

• Product Name: 2,5-Piperazinedione,3-(hydroxymethyl)-6-methyl-, (6S)-
• CAS No: 342416-68-6
• MF: C₆H₁₀N₂O₃
• MW: 158.155201435089
• CID: 302225
• Update Time: 2024-01-27

2,5-Piperazinedione,3-(hydroxymethyl)-6-methyl-, (6S)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Piperazinedione,3-(hydroxymethyl)-6-methyl-, (6S)-
• 2,5-Piperazinedione, 3-(hydroxymethyl)-6-methyl-, (6S)- (9CI)

• Inchi： 1S/C6H10N2O3/c1-3-5(10)8-4(2-9)6(11)7-3/h3-4,9H,2H2,1H3,(H,7,11)(H,8,10)/t3-,4?/m0/s1
• InChI Key： JJDWARJCLFFKRT-WUCPZUCCSA-N
• SMILES： N1[C@@H](C)C(=O)NC(CO)C1=O

Computed Properties

• Exact Mass: 158.069
• Monoisotopic Mass: 158.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4A^2